Cas no 100004-79-3 (3-(3-methylphenyl)pyridine-4-carboxylic Acid)

3-(3-Methylphenyl)pyridine-4-carboxylic acid is a heterocyclic organic compound featuring a pyridine core substituted with a 3-methylphenyl group at the 3-position and a carboxylic acid moiety at the 4-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid group enables further functionalization through amidation, esterification, or metal-catalyzed coupling reactions, while the methylphenyl substituent enhances lipophilicity, influencing bioavailability and binding affinity. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound is typically characterized by high purity and stability, ensuring consistent performance in demanding synthetic workflows.

3-(3-methylphenyl)pyridine-4-carboxylic Acid structure

100004-79-3 structure

Product Name:3-(3-methylphenyl)pyridine-4-carboxylic Acid

CAS No:100004-79-3

MF:C₁₃H₁₁NO₂

MW:213.231943368912

MDL:MFCD18207559

CID:1124193

PubChem ID:13433024

Update Time:2025-06-07

3-(3-methylphenyl)pyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-methylphenyl)pyridine-4-carboxylic Acid
- 100004-79-3
- 3-(m-Tolyl)isonicotinic acid
- W18148
- 3-(3-METHYLPHENYL)ISONICOTINIC ACID
- AS-67061
- CS-0061082
- 4-Pyridinecarboxylic acid, 3-(3-methylphenyl)-
- Z1295607457
- DTXSID90540642
- 3-(m-Tolyl)isonicotinicacid
- MFCD18207559
- AKOS015157174
- MDL： MFCD18207559
- Inchi： 1S/C13H11NO2/c1-9-3-2-4-10(7-9)12-8-14-6-5-11(12)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key： JPYJKCJVVYAAMS-UHFFFAOYSA-N
- SMILES： OC(C1C=CN=CC=1C1C=CC=C(C)C=1)=O

Computed Properties

Exact Mass: 213.07903
Monoisotopic Mass: 213.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.2Å²

Experimental Properties

PSA: 50.19

3-(3-methylphenyl)pyridine-4-carboxylic Acid Pricemore >>

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